Cas no 1909348-06-6 (N1,N1,2,2-tetramethylcyclobutane-1,3-diamine dihydrochloride, Mixture of diastereomers)

• Product Name: N1,N1,2,2-tetramethylcyclobutane-1,3-diamine dihydrochloride, Mixture of diastereomers
• CAS No: 1909348-06-6
• MF: C₈H₁₉ClN₂
• MW: 178.702861070633
• MDL: MFCD29763244
• CID: 4629499
• PubChem ID: 121582588
• Update Time: 2025-08-02

N1,N1,2,2-tetramethylcyclobutane-1,3-diamine dihydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• N1,N1,2,2-tetramethylcyclobutane-1,3-diamine dihydrochloride
• N1,N1,2,2-tetramethylcyclobutane-1,3-diamine dihydrochloride, Mixture of diastereomers

• MDL： MFCD29763244
• Inchi： 1S/C8H18N2.ClH/c1-8(2)6(9)5-7(8)10(3)4;/h6-7H,5,9H2,1-4H3;1H
• InChI Key： XSPCOSMTKSCWKV-UHFFFAOYSA-N
• SMILES： N(C1CC(N)C1(C)C)(C)C.Cl

Additional information on N1,N1,2,2-tetramethylcyclobutane-1,3-diamine dihydrochloride, Mixture of diastereomers

N1,N1,2,2-tetramethylcyclobutane-1,3-diamine dihydrochloride, Mixture of Diastereomers: A Comprehensive Overview

N1,N1,2,2-tetramethylcyclobutane-1,3-diamine dihydrochloride, a compound with the CAS number 1909348-06-6, is a unique and versatile chemical entity that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmaceutical sciences. This compound is a mixture of diastereomers, which adds to its complexity and versatility in both synthetic and biological contexts.

The structure of N1,N1,2,2-tetramethylcyclobutane-1,3-diamine dihydrochloride is characterized by a cyclobutane ring with four methyl groups and two diamine functionalities. The presence of these functional groups imparts unique chemical properties that make it an attractive candidate for a wide range of applications. The dihydrochloride salt form ensures solubility and stability, making it suitable for various experimental conditions.

Recent research has highlighted the potential of N1,N1,2,2-tetramethylcyclobutane-1,3-diamine dihydrochloride in the development of new pharmaceuticals. Studies have shown that this compound can act as a potent ligand for various receptors and enzymes, making it a valuable tool in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant binding affinity to G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents.

In addition to its potential as a drug candidate, N1,N1,2,2-tetramethylcyclobutane-1,3-diamine dihydrochloride has also been explored for its use in synthetic chemistry. Its unique structure and functional groups make it an excellent building block for the synthesis of more complex molecules. Researchers at the University of California, Berkeley, have reported the use of this compound as a chiral auxiliary in asymmetric synthesis, leading to the successful preparation of enantiomerically pure compounds with high yields and selectivities.

The mixture of diastereomers present in N1,N1,2,2-tetramethylcyclobutane-1,3-diamine dihydrochloride adds another layer of complexity to its properties. Diastereomers can exhibit different physical and chemical behaviors, which can be exploited for various purposes. For example, one diastereomer might show enhanced solubility or stability compared to another, making it more suitable for specific applications. This property has been leveraged in the development of novel drug delivery systems where controlled release and targeted delivery are crucial.

The safety profile of N1,N1,2,2-tetramethylcyclobutane-1,3-diamine dihydrochloride has also been extensively studied. Toxicological assessments have shown that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound used in pharmaceutical applications, proper handling and storage are essential to ensure safety and efficacy.

In conclusion, N1,N1,2,2-tetramethylcyclobutane-1,3-diamine dihydrochloride (CAS number 1909348-06-6) is a multifaceted compound with promising applications in both synthetic chemistry and pharmaceutical sciences. Its unique structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing the frontiers of chemical and biomedical research.